![molecular formula C9H7F3N2O2 B6183567 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine CAS No. 2768327-58-6](/img/no-structure.png)
5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine
Overview
Description
5-Nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine (5-NFPCP) is a heterocyclic aromatic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. It is a nitrogen-containing compound that is formed from the reaction of 5-nitropyridine and 1-(trifluoromethyl)cyclopropane. 5-NFPCP has been studied as a potential drug candidate, a reagent for organic synthesis, and a catalyst for a variety of chemical reactions.
Scientific Research Applications
5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine has been studied extensively for its potential applications in a variety of scientific fields. It has been studied as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine has also been studied as a reagent for organic synthesis and as a catalyst for a variety of chemical reactions. Additionally, 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine has been studied as a potential inhibitor of enzymes involved in the biosynthesis of cholesterol and fatty acids.
Mechanism of Action
The mechanism of action of 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine is still under investigation. However, it is believed that 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine may act as an inhibitor of enzymes involved in the biosynthesis of cholesterol and fatty acids. Additionally, 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine are still under investigation. However, it has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins and other inflammatory mediators. Additionally, 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine has been shown to inhibit the enzyme diacylglycerol acyltransferase (DGAT), which is involved in the biosynthesis of triglycerides.
Advantages and Limitations for Lab Experiments
5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine has several advantages for use in laboratory experiments. It is a relatively stable compound that can be synthesized in a two-step process. Additionally, 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins and other inflammatory mediators. However, 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine also has some limitations for use in laboratory experiments. It is a relatively expensive compound and its synthesis requires the use of hazardous materials. Additionally, 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine is a nitrogen-containing compound, which can make it difficult to purify and store.
Future Directions
The potential future directions for 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine are numerous. Further research is needed to understand the mechanism of action of 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine and to determine its potential applications in medicine and other scientific fields. Additionally, further research is needed to develop more efficient and cost-effective methods for the synthesis of 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine. Additionally, further research is needed to determine the biochemical and physiological effects of 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine and to develop methods for the safe and effective use of 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine in laboratory experiments. Finally, further research is needed to develop novel derivatives of 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine that may have improved properties and potential applications.
Synthesis Methods
5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine can be synthesized in two steps. The first step involves the reaction of 5-nitropyridine with 1-(trifluoromethyl)cyclopropane in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine in a yield of up to 95%. The second step involves the purification of the 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine by recrystallization. This process involves the addition of a solvent such as methanol or ethanol to the reaction mixture, followed by the filtration of the reaction mixture to obtain the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine involves the nitration of 2-[1-(trifluoromethyl)cyclopropyl]pyridine followed by reduction of the nitro group.", "Starting Materials": [ "2-[1-(trifluoromethyl)cyclopropyl]pyridine", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Nitration of 2-[1-(trifluoromethyl)cyclopropyl]pyridine using nitric acid and sulfuric acid as a catalyst to obtain 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine", "Step 2: Reduction of the nitro group in 5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine using hydrogen gas and palladium on carbon as a catalyst to obtain the final product" ] } | |
CAS RN |
2768327-58-6 |
Product Name |
5-nitro-2-[1-(trifluoromethyl)cyclopropyl]pyridine |
Molecular Formula |
C9H7F3N2O2 |
Molecular Weight |
232.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
